2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H14Cl2N2O2S/c1-11-2-5-13(6-3-11)22-9-16-20-21-17(23-16)24-10-12-4-7-14(18)15(19)8-12/h2-8H,9-10H2,1H3
• InChI Key: CAEBPNYSBHAHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(O2)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N2O2S
• Molecular Weight: 381.3 g/mol

Description

2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole, also known as DTT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology and biochemistry. In

Mechanism of Action

The mechanism of action of 2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. For example, this compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. Additionally, this compound has been found to activate the p38 MAPK pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and antioxidant properties. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cells. Additionally, this compound has been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole in lab experiments is its ability to selectively modulate specific signaling pathways in cells. Additionally, this compound is relatively easy to synthesize and has a high yield, making it a cost-effective research tool. However, one limitation of using this compound in lab experiments is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several potential future directions for research on 2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole. One area of research could focus on the development of this compound derivatives with improved efficacy and reduced toxicity. Additionally, further research could investigate the potential of this compound as a therapeutic agent for specific diseases, such as cancer and inflammatory diseases. Finally, research could explore the use of this compound as a research tool for studying specific signaling pathways in cells.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole has been extensively studied for its potential applications in scientific research. One of the most significant areas of research for this compound is its potential as a therapeutic agent for various diseases. For example, this compound has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of inflammatory diseases and cancer.